
Gibberellin A19 Analytical Standard: A
Comprehensive Guide for Researchers

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Gibberellin A19

Cat. No.: B1232454 Get Quote

For Immediate Release

This application note provides detailed information on the commercial sources, analytical

protocols, and biological context of Gibberellin A19 (GA19), a crucial intermediate in the

biosynthesis of bioactive gibberellins in plants. This document is intended to guide researchers,

scientists, and drug development professionals in sourcing and utilizing GA19 analytical

standards for their research needs.

Commercial Sources for Gibberellin A19 Analytical
Standard
Procuring high-purity analytical standards is the foundation of accurate and reproducible

research. Several commercial vendors offer Gibberellin A19 for research purposes. While

pricing and availability are subject to change and often require a direct quote, the following

table summarizes the available information for key suppliers. Researchers are advised to

contact the suppliers directly to obtain the most current data and a Certificate of Analysis

(CoA).
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Supplier
Catalog
Number
(Example)

Purity Formulation
Additional
Information

Olchemim 012 2690 (50 µg) > 90% (HPLC) Crystalline

Also available in

1 mg, 2 mg, and

5 mg quantities.

CymitQuimica
4Z-G-049019

(5mg)
Not specified Not specified

Available in

various

quantities (5mg,

10mg, 25mg,

50mg, 100mg).

Pricing requires

inquiry.

Simson Pharma RC02427 Not specified Not specified

Offered as

custom

synthesis. A

Certificate of

Analysis is stated

to accompany

every compound.

[1]

Axios Research AR-G02211

≥ 95.0 % (for

impurity

standards)

Not specified

Described as a

fully

characterized

chemical

compound used

as a reference

standard.[2]

Experimental Protocols
Accurate quantification and analysis of Gibberellin A19 are critical for understanding its role in

plant physiology and for various agricultural and biotechnological applications. Below are
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detailed protocols for the analysis of a GA19 analytical standard, adapted from established

methods for gibberellin analysis.

Quality Control and Quantification of Gibberellin A19
Analytical Standard by HPLC-DAD
This protocol is adapted from methodologies used for the analysis of gibberellic acid and its

impurities and is suitable for verifying the purity and concentration of a GA19 analytical

standard.[3]

a. Materials and Reagents:

Gibberellin A19 analytical standard

Methanol (HPLC grade)

Water (ultrapure)

Formic acid (analytical grade)

Ammonium formate (analytical grade)

Acetonitrile (HPLC grade)

0.2 µm syringe filters

b. Instrumentation:

High-Performance Liquid Chromatography (HPLC) system equipped with a Diode Array

Detector (DAD)

Reversed-phase C18 column (e.g., 4.6 x 100 mm, 4 µm particle size)

c. Chromatographic Conditions:

Mobile Phase A: 0.1% aqueous formic acid containing 5 mM ammonium formate

Mobile Phase B: Methanol
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Gradient: 10% to 80% B over 15 minutes, hold for 5 minutes

Flow Rate: 1.0 mL/min

Column Temperature: 40 °C

Detection Wavelength: 195 nm (or a wavelength determined by UV scan of GA19)

Injection Volume: 10 µL

d. Standard Solution Preparation:

Accurately weigh a small amount of the Gibberellin A19 analytical standard.

Dissolve the standard in methanol to prepare a stock solution of known concentration (e.g., 1

mg/mL).

Prepare a series of calibration standards by diluting the stock solution with the initial mobile

phase composition (e.g., 1, 5, 10, 20, 50 µg/mL).

Filter all solutions through a 0.2 µm syringe filter before injection.

e. Analysis and Data Interpretation:

Inject the calibration standards to generate a calibration curve by plotting peak area against

concentration.

Inject the GA19 analytical standard solution (prepared at a known concentration) to be

tested.

Determine the purity of the standard by calculating the percentage of the main peak area

relative to the total peak area.

Quantify the concentration of the test solution using the calibration curve.

Confirmatory Analysis by LC-MS/MS
For higher sensitivity and selectivity, especially when dealing with complex matrices or

confirming the identity of the standard, Liquid Chromatography-Tandem Mass Spectrometry
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(LC-MS/MS) is the method of choice.[4]

a. Materials and Reagents:

As per HPLC protocol.

b. Instrumentation:

Ultra-Performance Liquid Chromatography (UPLC) or HPLC system

Tandem Mass Spectrometer (e.g., Triple Quadrupole) with an Electrospray Ionization (ESI)

source

c. Chromatographic Conditions:

Column: Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.7 µm particle size)

Mobile Phase A: 10 mM Ammonium Formate in water

Mobile Phase B: Methanol

Gradient: A linear gradient from 10% to 60% B over 15 minutes

Flow Rate: 0.25 mL/min

Column Temperature: 40 °C

Injection Volume: 15 µL

d. Mass Spectrometry Conditions:

Ionization Mode: Negative Electrospray Ionization (ESI-)

Precursor Ion: [M-H]⁻ (m/z 361.2 for GA19)

Product Ions: To be determined by infusion of the standard and performing a product ion

scan.
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Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for

quantification and confirmation.

e. Standard Solution Preparation and Analysis:

Prepare standard solutions as described in the HPLC protocol.

Analyze the standards to establish detection limits and a calibration curve for quantification.

Biological Context: Gibberellin Biosynthesis and
Signaling
Gibberellin A19 is a key intermediate in the gibberellin biosynthesis pathway. Understanding

its position in this pathway is essential for interpreting experimental results.

Gibberellin Biosynthesis Pathway
The biosynthesis of gibberellins is a complex process that occurs in multiple cellular

compartments. The pathway starts from geranylgeranyl diphosphate (GGPP) and proceeds

through a series of enzymatic steps to produce various gibberellin intermediates and finally the

bioactive forms. GA19 is a C20-gibberellin that is a direct precursor to GA20, which is then

converted to the bioactive GA1.[5][6][7]

Caption: Simplified Gibberellin Biosynthesis Pathway Highlighting GA19.

Gibberellin Signaling Pathway
Bioactive gibberellins, such as GA1 and GA4, initiate a signaling cascade by binding to the

GID1 receptor. This binding event leads to the degradation of DELLA proteins, which are

transcriptional regulators that repress growth. The degradation of DELLA proteins allows for the

expression of gibberellin-responsive genes, ultimately leading to various physiological

responses like stem elongation and seed germination.[8][9][10]

Caption: Overview of the Gibberellin Signaling Pathway.

Experimental Workflow
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The following diagram illustrates a general workflow for the utilization of a Gibberellin A19
analytical standard in a research setting.

Caption: General Experimental Workflow for Using a GA19 Standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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